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Compound of Interest

Compound Name: MK-8033 hydrochloride

Cat. No.: B1139453 Get Quote

MK-8033 Hydrochloride Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and stability of MK-8033
hydrochloride.

Frequently Asked Questions (FAQs)
Q1: What is MK-8033 hydrochloride and what is its mechanism of action?

MK-8033 hydrochloride is an orally active and ATP-competitive dual inhibitor of c-Met and

Ron kinases, with IC50 values of 1 nM and 7 nM, respectively.[1] It shows preferential binding

to the activated kinase conformation.[1] By inhibiting the autophosphorylation of the c-Met

protein, MK-8033 disrupts c-Met signal transduction pathways, which can induce cell death in

tumor cells that overexpress or have constitutively activated c-Met.[1]

Q2: In which research areas is MK-8033 hydrochloride commonly used?

MK-8033 hydrochloride is primarily used in cancer research, particularly for studies involving

breast cancer, bladder cancer, and non-small cell lung cancer (NSCLC).[1]

Q3: What are the recommended storage conditions for MK-8033 hydrochloride?
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For optimal stability, it is crucial to adhere to the following storage guidelines:

Form
Storage
Temperature

Duration
Special
Instructions

Solid Powder 4°C Up to 3 years
Keep sealed and

away from moisture.

Stock Solution -20°C Up to 1 month

Keep sealed and

away from moisture.

Aliquot to avoid

repeated freeze-thaw

cycles.

-80°C Up to 6 months

Keep sealed and

away from moisture.

Aliquot to avoid

repeated freeze-thaw

cycles.

Troubleshooting Guide: Solubility Issues
Researchers may encounter challenges with the solubility of MK-8033 hydrochloride. This

guide provides solutions to common problems.

Problem 1: Difficulty dissolving MK-8033 hydrochloride powder.

Cause: MK-8033 hydrochloride has limited solubility in common solvents. The hygroscopic

nature of solvents like DMSO can also negatively impact solubility if the solvent is not fresh.

Solution:

Solvent Selection: Refer to the solubility data below. For cell culture experiments, DMSO is a

common choice for creating a stock solution, which is then further diluted in aqueous media.

Use Fresh Solvents: Always use newly opened, anhydrous grade solvents, especially

DMSO, as it readily absorbs moisture from the air, which can reduce the solubility of the

compound.
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Physical Assistance: Sonication and gentle warming can significantly aid in dissolution. One

supplier notes that solubility in DMSO can be increased to 125 mg/mL with ultrasonication

and heating to 60°C.

Solubility Data

Solvent Solubility (mg/mL)
Molar Equivalent
(mM)

Notes

Water 7.14 14.06
Requires sonication.

[1]

DMSO 5.88 11.58

Requires sonication.

[1] Use of newly

opened DMSO is

recommended as its

hygroscopic nature

can significantly

impact solubility.[1]

DMSO 125 279.06

Requires

ultrasonication and

warming to 60°C.

Problem 2: Precipitation of the compound after dilution of a stock solution in aqueous media.

Cause: MK-8033 hydrochloride has poor aqueous solubility. When a concentrated DMSO

stock solution is diluted into an aqueous buffer or cell culture medium, the compound can

precipitate out of solution.

Solution:

Lower Final Concentration: Ensure the final concentration in your aqueous medium is below

the aqueous solubility limit.

Stepwise Dilution: Instead of a single large dilution, perform serial dilutions.
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Use of Surfactants or Co-solvents: For in vivo studies, a formulation containing PEG300,

Tween-80, and saline has been used to achieve a clear solution of at least 0.59 mg/mL.[1]

Filtration: If you prepare an aqueous stock solution, it is recommended to filter-sterilize it

using a 0.22 µm filter before use.[1]

Troubleshooting Guide: Stability Issues
Maintaining the stability of MK-8033 hydrochloride in solution is critical for reproducible

experimental results.

Problem 1: Loss of compound activity in solution over time.

Cause: MK-8033 hydrochloride, like many small molecules, can be susceptible to degradation

under certain conditions.

Solution:

Proper Storage: Adhere strictly to the recommended storage conditions for stock solutions

(-20°C for short-term and -80°C for long-term storage).[1]

Avoid Freeze-Thaw Cycles: Aliquot stock solutions into single-use volumes to prevent

degradation from repeated temperature changes.[1]

pH Considerations: While specific data for MK-8033 hydrochloride is limited, hydrochloride

salts of other compounds have shown pH-dependent stability. It is advisable to maintain a

stable pH in your experimental solutions.

Protection from Light: Although specific photostability data is not available, it is good

laboratory practice to protect solutions from direct light, especially for long-term storage or

during experiments.

Problem 2: Suspected degradation of the compound.

Cause: Exposure to harsh conditions such as extreme pH, high temperatures, or oxidizing

agents can lead to the degradation of MK-8033 hydrochloride.

Solution:
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Forced Degradation Studies: To understand the stability of MK-8033 hydrochloride under

your specific experimental conditions, you can perform forced degradation studies. This

involves intentionally exposing the compound to harsh conditions (e.g., acid, base, heat,

oxidation, light) and analyzing the degradation products.

Analytical Methods: Use stability-indicating analytical methods, such as High-Performance

Liquid Chromatography (HPLC), to separate and quantify the intact drug from any potential

degradation products.

Experimental Protocols & Methodologies
Preparation of a 10 mM Stock Solution in DMSO

Weighing: Accurately weigh out a precise amount of MK-8033 hydrochloride powder

(Molecular Weight: 507.99 g/mol ). For example, to prepare 1 mL of a 10 mM stock solution,

you would need 5.08 mg.

Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO. For the example

above, add 1 mL of DMSO.

Dissolution: Vortex the solution and sonicate in a water bath until the solid is completely

dissolved. Gentle warming (up to 60°C) can be applied if necessary.

Storage: Aliquot the stock solution into single-use vials and store at -80°C for up to 6 months.

Preparation of an In Vivo Formulation (≥ 0.59 mg/mL)[1]

Prepare a DMSO Stock: Prepare a 5.9 mg/mL stock solution of MK-8033 hydrochloride in

DMSO.

Mixing: To prepare 1 mL of the final formulation, take 100 µL of the DMSO stock solution and

add it to 400 µL of PEG300. Mix thoroughly.

Add Surfactant: Add 50 µL of Tween-80 to the mixture and mix until uniform.

Final Dilution: Add 450 µL of Saline to bring the final volume to 1 mL. The resulting solution

should be clear.
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Stock Solution Preparation

Experimental Use

Weigh MK-8033 HCl

Add fresh DMSO

Vortex & Sonicate
(Warm if needed)

Aliquot & Store at -80°C

Thaw aliquot

Dilute in media/buffer

Treat cells/animals

Analyze results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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